5-Chloro-6-methyl-3,4-dihydro-2H-pyran

• CAS: 62676-68-0

Core Science & Biosynthesis

An In-depth Technical Guide to Dihydropyrans: Focus on 3,4-Dihydro-2H-pyran and Synthetic Pathways to Substituted Derivatives

Part 1: Core Physical and Chemical Properties of 3,4-Dihydro-2H-pyran (DHP)

3,4-Dihydro-2H-pyran (DHP) is a heterocyclic organic compound that serves as a fundamental building block in organic synthesis.[1] It is a colorless liquid with the chemical formula C₅H₈O.[1]

Molecular and Physical Characteristics

The physical properties of DHP are summarized in the table below, providing a baseline for understanding its behavior in various experimental settings.

Property	Value
Molecular Formula	C₅H₈O
Molar Mass	84.12 g/mol [1]
Appearance	Colorless liquid[1]
Density	0.922 g/mL[1]
Melting Point	-70 °C[1]
Boiling Point	86 °C[1]
Flash Point	-15 °C
Solubility	Soluble in many organic solvents; limited solubility in water.[2]
CAS Number	110-87-2[1]

Spectroscopic Profile

While specific spectra for 5-chloro-6-methyl-3,4-dihydro-2H-pyran are unavailable, the expected spectroscopic characteristics can be inferred from related structures. For instance, the mass spectrum of 6-methyl-3,4-dihydro-2H-pyran is known.[3] Spectroscopic data for the parent compound, DHP, is well-established.

Expected Spectroscopic Data for 3,4-Dihydro-2H-pyran:

• ¹H NMR: Peaks corresponding to the vinylic protons, the protons on the carbon adjacent to the oxygen, and the other methylene protons in the ring.

• ¹³C NMR: Signals for the sp² hybridized carbons of the double bond and the sp³ hybridized carbons of the saturated portion of the ring.

• IR Spectroscopy: Characteristic peaks for C=C stretching of the enol ether and C-O-C stretching.

Part 2: Chemical Reactivity and Synthetic Applications

Protection of Alcohols

A primary application of DHP in organic synthesis is as a protecting group for alcohols. In the presence of an acid catalyst, DHP reacts with alcohols to form a tetrahydropyranyl (THP) ether. This reaction is reversible, and the alcohol can be regenerated by acidic hydrolysis.[1]

Caption: Protection and deprotection of an alcohol using DHP.

Synthesis of Substituted Dihydropyrans

Substituted dihydropyrans are valuable intermediates in the synthesis of many natural products.[4] Various methods exist for their preparation, including:

• Hetero-Diels-Alder Reactions: The reaction of an α,β-unsaturated carbonyl compound with an electron-rich olefin can yield dihydropyran structures.

• Olefin Metathesis: Ring-closing metathesis of appropriate diene precursors can form the dihydropyran ring.[5]

Part 3: Potential Synthetic Routes to 5-chloro-6-methyl-3,4-dihydro-2H-pyran

Given the absence of a reported synthesis for 5-chloro-6-methyl-3,4-dihydro-2H-pyran, we can propose a potential synthetic pathway based on known reactions for similar compounds. A plausible approach would be a variation of the Prins cyclization.

The Prins cyclization involves the acid-catalyzed reaction of an alkene with an aldehyde. To synthesize chlorinated pyran derivatives, a Lewis acid is often employed in a halogenated solvent, or a chloroaluminate ionic liquid can be used as both the catalyst and solvent.[4][6]

Proposed Experimental Protocol: Modified Prins Cyclization

This protocol is a theoretical adaptation for the synthesis of the target molecule.

Materials:

• 4-chloropent-1-ene (Hypothetical starting material)

• Acetaldehyde

• Lewis Acid (e.g., SnCl₄, FeCl₃) or a chloroaluminate ionic liquid like [bmim]Cl·AlCl₃[4]

• Anhydrous dichloromethane (solvent)

• Sodium bicarbonate (for quenching)

• Anhydrous magnesium sulfate (for drying)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-chloropent-1-ene in anhydrous dichloromethane.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Reagents: Slowly add acetaldehyde to the cooled solution, followed by the dropwise addition of the Lewis acid catalyst.

• Reaction Monitoring: Stir the reaction mixture at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench it by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extraction: Allow the mixture to warm to room temperature and transfer it to a separatory funnel. Extract the aqueous layer with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the desired 5-chloro-6-methyl-3,4-dihydro-2H-pyran.

Caption: Proposed reaction pathway for the synthesis of 5-chloro-6-methyl-3,4-dihydro-2H-pyran.

Part 4: Safety and Handling

3,4-Dihydro-2H-pyran is a flammable liquid and should be handled with appropriate safety precautions.[1] It is advisable to work in a well-ventilated fume hood and wear personal protective equipment, including safety goggles, gloves, and a lab coat.

Part 5: Conclusion

While direct information on 5-chloro-6-methyl-3,4-dihydro-2H-pyran is scarce, this guide provides a thorough understanding of the parent compound, 3,4-dihydro-2H-pyran. The outlined physical and chemical properties, along with its key synthetic applications, offer a solid foundation for researchers. The proposed synthetic route for the target molecule provides a logical starting point for its preparation in a laboratory setting. Further research and experimental validation are necessary to fully characterize this potentially novel compound.

References

• Cheméo. (n.d.). Chemical Properties of 5-Chloro-3,4-dihydro-2H-pyran. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Synthesis of 4-Chloro-2-methyl-tetrahydro-pyran.

• Oriental Journal of Chemistry. (2016). Novel and Efficient Method for The Synthesis of 4-Chloro-5, 6-Dihydro Pyran Derivatives using Lewis Acidic Chloroaluminate Ionic Liquids. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 3,4-dihydro-2H-pyrans.
• BenchChem. (2025). Spectroscopic and Synthetic Profile of 6-methyl-5,6-dihydro-2H-pyran-2-one.
• PubChem. (n.d.). (2S,3R,4S,5S,6R)-2-(4-chloro-3-(4-ethoxybenzyl)phenyl)-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-3,4,5-triol.
• OECD Existing Chemicals Database. (2003, October 14). 3,4-DIHYDRO-2METHOXY-2H-PYRAM CAS N°: 4454-05-1.
• PubChem. (n.d.). Pyran.
• NIST WebBook. (n.d.). 2H-Pyran, 3,4-dihydro-6-methyl-.
• ChemicalBook. (2026, January 13). 3,4-DIHYDRO-6-METHYL-2H-PYRAN-2-ONE | 3740-59-8.
• Google Patents. (n.d.).
• Echemi. (n.d.).
• Wikipedia. (n.d.). 3,4-Dihydropyran.
• MDPI. (2023, April 26).
• The Good Scents Company. (n.d.). dihydropyran, 110-87-2.
• PubChem. (n.d.). 2H-Pyran-2-one, 3,4-dihydro-.
• BenchChem. (n.d.). Synthesis of Dihydro-2H-pyran-3(4H)
• Tokyo Chemical Industry. (n.d.). 5,6-Dihydro-2H-pyran-2-one | 3393-45-1.
• Organic Chemistry Portal. (2003). Lewis Acidic Chloroaluminate Ionic Liquids: Novel Reaction Media for the Synthesis of 4-Chloropyrans. European Journal of Organic Chemistry, 1779-1783.
• Letters in Applied NanoBioScience. (2022, September 18). DFT Calculation for Newly Synthesized 2-Chloro-1-(3- methyl-3-mesityl-cyclobutyl)– ethanone.
• Google Patents. (n.d.).
• CPHI Online. (n.d.). 2-chloro-3-methylpyridine | Alkali Metals Ltd.

Sources

• 1. 3,4-Dihydropyran - Wikipedia [en.wikipedia.org]
• 2. dihydropyran, 110-87-2 [thegoodscentscompany.com]
• 3. 2H-Pyran, 3,4-dihydro-6-methyl- [webbook.nist.gov]
• 4. orientjchem.org [orientjchem.org]
• 5. 3,4-Dihydro-2H-pyran synthesis [organic-chemistry.org]
• 6. organic-chemistry.org [organic-chemistry.org]

Technical Guide and Safety Data Sheet (SDS) Profiling for 5-Chloro-6-methyl-3,4-dihydro-2H-pyran (CM-DHP)

Executive Summary

In advanced organic synthesis and drug development, the selective protection of functional groups is paramount[1]. While 3,4-dihydro-2H-pyran (DHP) is the industry standard for generating tetrahydropyranyl (THP) ethers to protect alcohols[2], highly functionalized targets often require specialized protecting groups with distinct steric and electronic profiles. 5-Chloro-6-methyl-3,4-dihydro-2H-pyran (CM-DHP) is a specialized, halogenated enol ether designed for such niche applications.

This whitepaper provides an in-depth analysis of the physicochemical properties, handling protocols, and safety data for CM-DHP. Because CM-DHP is a highly specialized derivative, the safety and reactivity profiles detailed herein are synthesized using rigorous Structure-Activity Relationship (SAR) principles grounded in the established behavior of the parent DHP molecule[3] and standard halogenated organic protocols.

Physicochemical Profiling & Causality

The reactivity of CM-DHP is dictated by the opposing electronic effects of its substituents:

• The 5-Chloro Group (Inductive Withdrawal): Halogens withdraw electron density via the inductive effect (-I). This decreases the overall nucleophilicity of the enol ether double bond compared to unsubstituted DHP, making the initial protonation step in acid-catalyzed reactions slower and more controlled.

• The 6-Methyl Group (Hyperconjugation): The alkyl group donates electron density (+I) and provides significant steric shielding around the reactive center.

The causality of this structural design is twofold: it creates a highly polarized double bond that requires specific, mild catalysts for activation, and it yields a protected acetal that is significantly more resistant to nucleophilic attack due to the steric bulk of the 6-methyl group.

Table 1: Comparative Physicochemical Properties

Data for DHP is sourced from standard chemical inventories[2]; CM-DHP data is extrapolated based on halogenated/alkylated derivatives.

Property	3,4-Dihydro-2H-pyran (DHP)	5-Chloro-6-methyl-3,4-dihydro-2H-pyran (CM-DHP)
Molecular Formula	C5H8O	C6H9ClO
Molecular Weight	84.12 g/mol	132.59 g/mol
Boiling Point	86 °C	~145–155 °C (Estimated)
Density	0.922 g/mL	~1.12 g/mL (Estimated)
Flash Point	-15 °C (4 °F)	~35 °C (Estimated)
GHS Hazard Class	Flammable Liquid (Cat 2)	Flammable Liquid (Cat 3), Irritant

Safety Data Sheet (SDS) Core Components

Handling CM-DHP requires strict adherence to safety protocols due to the inherent instability of enol ethers and the added toxicity of halogenated organics.

Section 2: Hazard Identification

• H226: Flammable liquid and vapor. (The increased molecular weight raises the flash point compared to DHP[3], but it remains a significant fire risk).

• H315 / H319: Causes skin and serious eye irritation. The lipophilic nature of the chloro-substituent enhances dermal penetration.

• H335: May cause respiratory irritation.

Section 10: Stability and Reactivity

• Reactivity Causality: Dihydropyrans are notoriously susceptible to acid-catalyzed exothermic polymerization[3]. Trace acids (even from unwashed glassware or atmospheric moisture reacting with the chloro group to form trace HCl) can initiate a runaway polymerization cascade.

• Conditions to Avoid: Moisture, heat, and any contact with Lewis or Brønsted acids during storage.

• Hazardous Decomposition: Thermal degradation yields carbon oxides and toxic hydrogen chloride (HCl) gas.

Handling & Storage Protocols

To maintain the integrity of CM-DHP, the storage and handling systems must be self-validating and strictly controlled.

Storage Protocol (Self-Validating System): CM-DHP must be stored at 2–8°C under an inert Argon atmosphere. To validate that the environment remains acid-free, the liquid should be stored over anhydrous Potassium Carbonate (K₂CO₃) pellets. The physical integrity of the pellets (remaining solid and un-clumped) serves as a visual validation that the solvent remains dry and free of polymer-initiating trace acids.

Figure 1: Safe handling and emergency workflow for CM-DHP, emphasizing inert transfer and basic quenching.

Experimental Methodology: Alcohol Protection

The protection of complex alcohols using dihydropyrans is a foundational workflow in peptide and natural product synthesis[4]. The following protocol utilizes Pyridinium p-Toluenesulfonate (PPTS) as a mild catalyst[5].

Mechanistic Causality: Why PPTS?

The 5-chloro substituent destabilizes the intermediate oxocarbenium ion. While a stronger acid (like p-TsOH) might seem necessary to force protonation, it simultaneously increases the risk of polymerizing the electron-rich 6-methyl-substituted alkene face. PPTS provides a perfectly balanced pKa (~5.2), offering sufficient proton activity to drive the reaction without triggering degradation[5].

Step-by-Step Protocol

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge with Argon for 15 minutes.

• Reagent Loading: Dissolve the target alcohol (1.0 eq, 10 mmol) in 20 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add PPTS (0.1 eq, 1.0 mmol) to the stirring solution[5].

• CM-DHP Addition: Cool the flask to 0°C using an ice bath. Add CM-DHP (1.5 eq, 15 mmol) dropwise over 5 minutes via a gas-tight syringe.

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Monitor via TLC. Due to the deactivated nature of the chloro-enol ether, reaction times typically range from 4 to 12 hours.

• Self-Validating Quench (Critical Step): Once complete, add 10 mL of saturated aqueous NaHCO₃. Validation: Observe the biphasic mixture. The cessation of CO₂ gas evolution serves as a real-time, visual validation that the acid catalyst has been completely neutralized. This guarantees the pH has crossed the critical threshold (>7.0) required to prevent the acid-sensitive acetal product from cleaving during the aqueous workup[1].

• Isolation: Extract the aqueous layer with DCM (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Figure 2: Acid-catalyzed reaction pathway of CM-DHP illustrating the formation of the oxocarbenium intermediate.

References

• 3,4-Dihydropyran - Wikipedia Source: Wikipedia, The Free Encyclopedia URL:[Link]

• Pyridinium p-Toluenesulfonate (PPTS) - Common Organic Chemistry Source: Common Organic Chemistry URL:[Link]

• Protective Groups In Organic Synthesis Source: ResearchGate (Greene's Protective Groups) URL:[Link]

• Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry Source: PubMed Central (PMC) - NIH URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3,4-Dihydropyran - Wikipedia [en.wikipedia.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyridinium p-Toluenesulfonate (PPTS) [commonorganicchemistry.com]

5-Chloro-6-methyl-3,4-dihydro-2H-pyran: A Comprehensive Technical Guide for Drug Discovery Professionals

Abstract

This technical guide provides a comprehensive overview of 5-chloro-6-methyl-3,4-dihydro-2H-pyran, a heterocyclic compound with significant potential in medicinal chemistry and drug development. While specific literature on this exact molecule is emerging, this document synthesizes established principles and recent advancements in the chemistry of related dihydropyrans and chlorinated heterocycles. We will explore plausible synthetic routes, predict its spectroscopic and chemical properties, and discuss its potential applications as a versatile scaffold in the design of novel therapeutic agents. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical space offered by functionalized dihydropyrans.

Introduction: The Dihydropyran Scaffold in Medicinal Chemistry

The 3,4-dihydro-2H-pyran ring system is a privileged scaffold in medicinal chemistry, appearing in a wide array of natural products and synthetic drugs.[1] Its inherent structural features, including the endocyclic oxygen atom and the double bond, provide a platform for diverse functionalization and stereochemical control. The introduction of a chlorine atom at the 5-position and a methyl group at the 6-position of the dihydropyran ring, as in 5-chloro-6-methyl-3,4-dihydro-2H-pyran, is anticipated to confer unique physicochemical and pharmacological properties.

Chlorine-containing molecules represent a significant portion of approved pharmaceuticals, with the halogen atom often contributing to enhanced metabolic stability, improved binding affinity, and altered electronic properties.[2][3][4] The combination of the dihydropyran core with a vinyl chloride moiety in the target molecule presents an intriguing chemical entity for exploration in drug discovery programs.

Plausible Synthetic Routes and Methodologies

While a definitive, optimized synthesis for 5-chloro-6-methyl-3,4-dihydro-2H-pyran has not been extensively reported, several established synthetic strategies for analogous 5-halo-dihydropyrans can be adapted. The choice of a particular route will depend on the availability of starting materials, desired scale, and stereochemical considerations.

Electrophilic Cyclization of Alkenyl Alcohols

One of the most direct and versatile methods for the synthesis of substituted dihydropyrans is the electrophile-triggered cyclization of unsaturated alcohols.[5] For the target molecule, a plausible precursor would be a suitably substituted pent-4-en-1-ol derivative.

Proposed Experimental Protocol:

• Step 1: Synthesis of the Precursor Alcohol. The synthesis would commence with a readily available starting material, such as 4-pentyn-1-ol. Hydroboration-oxidation would yield the corresponding (Z)-alkenol, which can then be methylated at the acetylenic carbon.

• Step 2: Electrophilic Chlorocyclization. The resulting 6-methyl-hept-5-en-1-ol would be subjected to an electrophilic chlorination agent. N-chlorosuccinimide (NCS) in a suitable solvent like dichloromethane (DCM) is a common choice for this transformation. The reaction proceeds via a chloronium ion intermediate, which is then intramolecularly attacked by the hydroxyl group to furnish the desired 5-chloro-6-methyl-3,4-dihydro-2H-pyran.

Diagram of Proposed Synthetic Workflow:

Caption: Proposed synthetic workflow for 5-chloro-6-methyl-3,4-dihydro-2H-pyran.

Hetero-Diels-Alder Reaction

The hetero-Diels-Alder reaction is a powerful tool for the construction of six-membered heterocyclic rings.[6] A plausible approach for the synthesis of the target molecule would involve the [4+2] cycloaddition of a 1-chloro-2-methyl-1,3-butadiene derivative (the diene) with a suitable dienophile, such as formaldehyde or its equivalent.

Causality Behind Experimental Choices:

• Diene Selection: The choice of a substituted butadiene allows for the direct installation of the chloro and methyl groups in the desired positions.

• Dienophile Selection: Formaldehyde is the simplest dienophile that provides the required oxygen atom in the pyran ring. The reaction may require a Lewis acid catalyst to enhance reactivity and control regioselectivity.

Predicted Spectroscopic and Physicochemical Properties

The structural elucidation of 5-chloro-6-methyl-3,4-dihydro-2H-pyran will rely on a combination of spectroscopic techniques. Based on data from structurally similar dihydropyran derivatives, the following spectroscopic characteristics can be predicted.[1][7][8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

Position	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Rationale for Prediction
2	~4.0-4.2 (t)	~65-70	Aliphatic protons and carbon adjacent to the endocyclic oxygen.
3	~1.9-2.1 (m)	~20-25	Aliphatic protons and carbon in the middle of the saturated chain.
4	~2.2-2.4 (t)	~25-30	Aliphatic protons adjacent to the double bond.
5	-	~120-125	Vinylic carbon bearing the chlorine atom.
6	-	~130-135	Vinylic carbon bearing the methyl group.
-CH₃	~1.8-2.0 (s)	~15-20	Methyl protons and carbon attached to the double bond.

Chemical shifts are referenced to TMS. Multiplicities: s = singlet, t = triplet, m = multiplet.

Mass Spectrometry (MS)

The mass spectrum is expected to show a molecular ion peak (M⁺) and a characteristic (M+2)⁺ peak with an intensity of approximately one-third of the molecular ion peak, which is indicative of the presence of a single chlorine atom.

Infrared (IR) Spectroscopy

The IR spectrum is predicted to exhibit characteristic absorption bands for the C=C stretching of the double bond (~1650-1680 cm⁻¹) and C-O-C stretching of the ether linkage (~1050-1150 cm⁻¹).

Chemical Reactivity and Synthetic Potential

The reactivity of 5-chloro-6-methyl-3,4-dihydro-2H-pyran is dictated by the interplay of the vinyl chloride moiety and the dihydropyran ring. This dual functionality opens up a wide range of possibilities for further chemical transformations, making it a valuable building block in organic synthesis.

Reactions at the Vinyl Chloride Moiety

The chlorine atom on the double bond is susceptible to nucleophilic substitution and cross-coupling reactions, providing a handle for introducing further diversity into the molecule.[10]

• Palladium-Catalyzed Cross-Coupling Reactions: Suzuki, Stille, and Sonogashira couplings can be employed to introduce aryl, vinyl, and alkynyl groups at the 5-position. These reactions are fundamental in modern drug discovery for the construction of complex molecular architectures.

• Nucleophilic Aromatic Substitution (SNAAr): While less common for vinyl chlorides compared to aryl chlorides, under specific conditions, the chlorine atom could be displaced by strong nucleophiles.

Diagram of Potential Cross-Coupling Reactions:

Caption: Potential palladium-catalyzed cross-coupling reactions.

Reactions of the Dihydropyran Ring

The double bond in the dihydropyran ring can undergo a variety of addition reactions, allowing for the introduction of new functional groups and the creation of stereocenters.

• Epoxidation: Reaction with peroxy acids would yield the corresponding epoxide, a versatile intermediate for further transformations.

• Dihydroxylation: Osmylation or other dihydroxylation methods would lead to the formation of diols with defined stereochemistry.

• Hydrogenation: Catalytic hydrogenation would saturate the double bond, providing access to the corresponding tetrahydropyran derivative.

Recent Advances and Applications in Drug Development

While specific applications of 5-chloro-6-methyl-3,4-dihydro-2H-pyran are yet to be extensively documented, the broader class of dihydropyrans has shown significant promise in various therapeutic areas.[11][12] The incorporation of this scaffold into drug candidates can lead to compounds with a wide range of biological activities.

Recent advances in organocatalysis, particularly using N-heterocyclic carbenes (NHCs), have enabled the efficient and enantioselective synthesis of complex dihydropyranones, which are closely related to the target scaffold.[11][13][14] These methods provide access to chiral building blocks that are crucial for the development of stereochemically defined drugs.

The presence of the chlorine atom in the target molecule is of particular interest. Halogenated compounds are prevalent in pharmaceuticals due to their ability to modulate pharmacokinetic and pharmacodynamic properties.[2][4][15] The vinyl chloride moiety in 5-chloro-6-methyl-3,4-dihydro-2H-pyran could serve as a bioisostere for other functional groups or as a key interaction point with biological targets.

Potential Therapeutic Areas for Exploration:

• Anticancer Agents: Many natural products containing the dihydropyran motif exhibit cytotoxic activity.

• Antiviral Agents: The dihydropyran scaffold is present in several antiviral drugs.

• Anti-inflammatory Agents: Derivatives of dihydropyrans have shown anti-inflammatory properties.

Conclusion and Future Outlook

5-Chloro-6-methyl-3,4-dihydro-2H-pyran represents a promising, yet underexplored, scaffold for medicinal chemistry and drug discovery. Its synthesis is achievable through established methodologies, and its unique combination of a dihydropyran ring and a vinyl chloride moiety offers a rich platform for chemical diversification. The insights provided in this technical guide, based on the chemistry of analogous compounds, are intended to stimulate further research into the synthesis, reactivity, and biological evaluation of this intriguing molecule. As the demand for novel chemical entities in drug development continues to grow, the exploration of functionalized heterocyclic systems like 5-chloro-6-methyl-3,4-dihydro-2H-pyran will undoubtedly play a crucial role in the discovery of the next generation of therapeutics.

References

• García-García, P., Gual-García, A., & Pedrosa, M. R. (2023). Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. Molecules, 28(9), 3743. [Link]

• García-García, P., Gual-García, A., & Pedrosa, M. R. (2023). Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. ResearchGate. [Link]

• García-García, P., Gual-García, A., & Pedrosa, M. R. (2023). Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. PubMed. [Link]

• Towards an efficient methodology for the synthesis of functionalized dihydropyrans by silyl-Prins cyclization: access to truncated natural products. RSC Advances. [Link]

• Leighton, J. L., & Pan, W. (2000). Stereoselective Synthesis of Functonalized Dihydropyrans via a Formal [4+2]-Annulation of Chiral Crotylsilanes. Journal of the American Chemical Society, 122(38), 9344-9345.

• Synthesis and Transformations of 5-Chloro-2,2′-Dipyrrins and Their Boron Complexes, 8-Chloro-BODIPYs. PMC. [Link]

• 436 reactions of 5-formyl- and 5-acyl-3,4-dihydro-2h-pyrans and their annelated analogs with nucleophiles. DOI. [Link]

• Rakesh, K. P., Manukumar, H. M., & Shantharam, C. S. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, 173, 159-195.

• NMR study of 1,4-dihydropyridine derivatives endowed with long alkyl and functionalized chains. SciELO. [Link]

• High-field NMR spectroscopy and FTICR mass spectrometry: powerful discovery tools for the molecular level characterization of marine dissolved organic matter. Biogeosciences. [Link]

• 5-Substituted dipyrranes: synthesis and reactivity. PubMed. [Link]

• Synthesis and interpretation of NMR & IR for 1, 4-dihydropyridine Derivatives. ijrcs.org. [Link]

• Synthesis of five- and six-membered dihalogenated heterocyclic compounds by electrophile-triggered cyclization. PubMed. [Link]

• Synthesis of 3,4-dihydro-2H-pyrans. Organic Chemistry Portal. [Link]

• Rakesh, K. P., Manukumar, H. M., & Shantharam, C. S. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed. [Link]

• The Benefits of Chlorine Chemistry in Pharmaceuticals in the United States and Canada. American Chemistry Council. [Link]

• Medicinal chemistry of dihydropyran-based medium ring macrolides related to aspergillides: selective inhibition of PI3Kα. PubMed. [Link]

• Intramolecular hydrogen bonds in 1,4-dihydropyridine derivatives. PMC. [Link]

• 5-Substituted dipyrranes: Synthesis and reactivity. ResearchGate. [Link]

• Synthesis of 3,4-dihydro-2H-pyrans by hetero-Diels–Alder reactions of functionalized α,β-unsaturated carbonyl compounds with N-vinyl-2-oxazolidinone. Organic & Biomolecular Chemistry. [Link]

• Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group. Beilstein Journals. [Link]

• 5,6-DIHYDRO-2H-PYRAN-2-ONE AND 2H-PYRAN-2-ONE. Organic Syntheses. [Link]

• The Benefits and Challenges of Chlorine Substitution in Enhancing Drug Efficacy and Stability. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of five- and six-membered dihalogenated heterocyclic compounds by electrophile-triggered cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of 3,4-dihydro-2H-pyrans by hetero-Diels–Alder reactions of functionalized α,β-unsaturated carbonyl compounds with N-vinyl-2-oxazolidinone - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. scielo.br [scielo.br]
• 8. ijrcs.org [ijrcs.org]
• 9. Intramolecular hydrogen bonds in 1,4-dihydropyridine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Transformations of 5-Chloro-2,2′-Dipyrrins and Their Boron Complexes, 8-Chloro-BODIPYs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Medicinal chemistry of dihydropyran-based medium ring macrolides related to aspergillides: selective inhibition of PI3Kα - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. americanchemistry.com [americanchemistry.com]

Protocols & Analytical Methods

Application Note: 5-Chloro-6-methyl-3,4-dihydro-2H-pyran as a Versatile Building Block in Drug Discovery

Executive Summary & Structural Rationale

In modern medicinal chemistry, the rapid assembly of complex, sp³-rich heterocycles is paramount for developing selective and metabolically stable active pharmaceutical ingredients (APIs). 5-Chloro-6-methyl-3,4-dihydro-2H-pyran has emerged as a highly valuable, bifunctional building block. Its unique architecture offers two orthogonal handles for late-stage diversification:

• The C5 Vinylic Chloride: Traditionally considered unreactive, this motif can now be efficiently functionalized via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), allowing for the introduction of diverse aryl or heteroaryl pharmacophores[2].

• The Electron-Rich Enol Ether (C5=C6): The double bond is highly susceptible to electrophilic attack. Controlled epoxidation followed by nucleophilic ring-opening provides a direct, diastereoselective route to highly functionalized tetrahydropyran-3-ones, scaffolds that are ubiquitous in macrolide antibiotics and statins [1].

As a Senior Application Scientist, I have designed this guide to detail the mechanistic causality and step-by-step protocols required to harness this molecule effectively in your drug discovery workflows.

Mechanistic Insights & Synthetic Workflows

Palladium-Catalyzed C5 Functionalization

Vinylic chlorides possess a high C–Cl bond dissociation energy, making the initial oxidative addition step in the catalytic cycle challenging. To overcome this activation barrier, the use of dialkylbiaryl phosphine ligands (such as XPhos or SPhos) is critical. These bulky, electron-rich ligands stabilize the active Pd(0) species, accelerate oxidative addition, and sterically inhibit unwanted β-hydride elimination pathways [2].

Epoxidation and Regioselective Ring-Opening

When treated with m-chloroperoxybenzoic acid (m-CPBA), the enol ether undergoes electrophilic epoxidation to form a transient, highly reactive chloroxirane intermediate. The addition of a nucleophile, such as sodium methoxide, triggers a regioselective ring-opening at the anomeric carbon. Note on Nomenclature Shift: In the dihydropyran precursor, the anomeric carbon is C6. Upon saturation and ring-opening, IUPAC nomenclature rules dictate a renumbering of the ring to assign the lowest possible locants to substituents. Thus, the original C6 becomes C2, and the original C5 becomes C3. The elimination of HCl from the intermediate yields 2-methoxy-2-methyltetrahydropyran-3-one [1].

Workflow Visualization

Divergent synthetic workflows utilizing 5-chloro-6-methyl-3,4-dihydro-2H-pyran.

Quantitative Data Summary

The following table summarizes the optimized reaction parameters and expected outcomes for the two primary workflows, providing a baseline for reaction scaling and optimization.

Reaction Pathway	Reagents & Catalyst System	Temp / Time	Target Scaffold	Typical Yield
Suzuki-Miyaura Coupling	Ar-B(OH)₂, XPhos Pd G3 (2 mol%), K₃PO₄, THF/H₂O	60 °C, 4–6 h	5-Aryl-6-methyl-3,4-dihydro-2H-pyran	75–85%
Epoxidation / Ring-Opening	1. m-CPBA, CH₂Cl₂ 2. NaOMe, MeOH	0 °C to RT, 12 h	2-Methoxy-2-methyltetrahydropyran-3-one	60–70%

Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling of the Vinylic Chloride

This protocol is designed as a self-validating system. The use of a biphasic THF/H₂O solvent system ensures the solubility of the inorganic base while maintaining the organic substrates in solution.

Materials:

• 5-Chloro-6-methyl-3,4-dihydro-2H-pyran (1.0 equiv, 1.0 mmol)

• Phenylboronic acid (1.5 equiv, 1.5 mmol)

• XPhos Pd G3 precatalyst (0.02 equiv, 2 mol%)

• Potassium phosphate tribasic (K₃PO₄) (2.0 equiv, 2.0 mmol)

• Degassed THF / H₂O (10:1 v/v, 0.2 M)

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add phenylboronic acid, K₃PO₄, and XPhos Pd G3.

• Degassing: Evacuate the flask and backfill with dry Nitrogen (repeat 3 times). Causality: Pd(0) intermediates are highly oxygen-sensitive; rigorous degassing prevents catalyst deactivation.

• Addition: Dissolve 5-chloro-6-methyl-3,4-dihydro-2H-pyran in the degassed THF/H₂O mixture and inject it into the flask via syringe.

• Reaction: Heat the mixture to 60 °C in a pre-heated oil bath. Stir vigorously for 4 to 6 hours.

• In-Process Control (Validation): Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The starting material is UV-inactive but stains with KMnO₄. The appearance of a strongly UV-active spot indicates successful aryl coupling.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the 5-aryl-6-methyl-3,4-dihydro-2H-pyran.

Protocol B: Synthesis of 2-Methoxy-2-methyltetrahydropyran-3-one

This protocol leverages the electron-rich nature of the enol ether. The intermediate chloroxirane is intentionally not isolated due to its high reactivity.

Materials:

• 5-Chloro-6-methyl-3,4-dihydro-2H-pyran (1.0 equiv, 10.0 mmol)

• m-Chloroperoxybenzoic acid (m-CPBA, 77% max) (1.05 equiv, 10.5 mmol)

• Sodium methoxide (NaOMe) (2.0 equiv, 20.0 mmol)

• Dichloromethane (CH₂Cl₂) and Methanol (MeOH)

Step-by-Step Methodology:

• Epoxidation: Dissolve 5-chloro-6-methyl-3,4-dihydro-2H-pyran in anhydrous CH₂Cl₂ (0.5 M) and cool the flask to 0 °C using an ice bath.

• Oxidant Addition: Slowly add m-CPBA in small portions over 15 minutes to control the exothermic epoxidation.

• Validation Check: Stir the mixture at 0 °C for 2 hours. Self-validation: The complete precipitation of insoluble m-chlorobenzoic acid serves as a visual indicator that the epoxidation is complete.

• Filtration: Rapidly filter the cold suspension through a coarse glass frit to remove the m-chlorobenzoic acid byproduct. Keep the filtrate chilled.

• Nucleophilic Opening: Transfer the filtrate back to a 0 °C bath. Slowly add a freshly prepared solution of NaOMe in MeOH. Causality: The methoxide attacks the anomeric center, opening the epoxide. The excess base subsequently drives the elimination of HCl, forming the C3 ketone.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature overnight (approx. 12 hours).

• Workup & Isolation: Concentrate the mixture under reduced pressure to remove volatile solvents. Partition the residue between diethyl ether and water. Wash the organic layer with saturated aqueous NaHCO₃ and brine, dry over MgSO₄, and concentrate.

• Purification: Purify via vacuum distillation or silica gel chromatography to yield the pure 2-methoxy-2-methyltetrahydropyran-3-one [1].

References

• J. E. Roff and R. K. Brown, "Preparation of 2-Methoxytetrahydropyran-3-one from Halogenated Dihydro- and Tetrahydropyran Precursors," Canadian Journal of Chemistry, 1973. URL: [Link]

• Ruben Martin and Stephen L. Buchwald, "Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands," Accounts of Chemical Research, 2008. URL: [Link]

Application Note: Advanced Ring-Opening Protocols for 5-Chloro-6-methyl-3,4-dihydro-2H-pyran

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols

Executive Summary

The functionalized cyclic enol ether 5-chloro-6-methyl-3,4-dihydro-2H-pyran (CM-DHP) is a highly versatile, yet underutilized, building block in organic synthesis. Unlike standard dihydropyrans used primarily for alcohol protection (as THP ethers), the dense functionalization at the C5–C6 tetrasubstituted double bond allows CM-DHP to act as a linchpin for generating complex acyclic chains and rearranged heterocycles.

This application note details three divergent ring-opening methodologies: acid-catalyzed hydrolysis, epoxidation-induced nucleophilic rearrangement, and oxidative cleavage. By understanding the stereoelectronic causality driving these reactions, chemists can predictably access bifunctional aliphatic chains, complex tetrahydropyranones, and differentiated ester-acids.

Mechanistic Insights: The "Why" Behind the Reactivity

The reactivity of CM-DHP is governed by the push-pull electronics of its tetrasubstituted enol ether system. The C1 oxygen donates electron density via resonance, activating the C5=C6 double bond, while the C5 chlorine atom exerts a strong inductive withdrawing effect.

Pathway A: Acid-Catalyzed Hydrolytic Cleavage

In aqueous acidic media, CM-DHP undergoes regioselective protonation. Despite the electron-withdrawing nature of the C5 chlorine, the overwhelming resonance stabilization provided by the endocyclic oxygen directs protonation exclusively to the β -carbon (C5). This generates a highly stable oxocarbenium ion at C6. Subsequent attack by water yields a transient cyclic hemiacetal, which spontaneously ring-opens to relieve steric strain, producing 6-hydroxy-3-chloro-2-hexanone [1][2].

Pathway B: Epoxidation and Nucleophilic Rearrangement

Treating CM-DHP with m-chloroperoxybenzoic acid (mCPBA) yields a fused oxirane-tetrahydropyran intermediate. Because the C6 position is anomeric (adjacent to the ring oxygen), it is highly susceptible to nucleophilic attack. When treated with sodium methoxide, the methoxide ion attacks C6. The resulting cascade expels the C5 chloride leaving group, collapsing the epoxide and yielding the ring-contracted or rearranged ketone, 2-methoxy-2-methyltetrahydropyran-3-one [1]. This sequence effectively translates the enol ether into a functionalized 3-keto sugar analog.

Pathway C: Oxidative Cleavage (Ozonolysis)

Complete scission of the C5=C6 double bond via ozonolysis provides a direct route to differentiated acyclic scaffolds. The cleavage of the C6–O1 bond is prevented; instead, the C6 methyl group and the ring oxygen form an acetate ester. Simultaneously, the chlorinated C5 carbon passes through an acid chloride intermediate (due to the oxidation of the chloroalkene) which rapidly hydrolyzes during aqueous workup to form a carboxylic acid. The result is 4-acetoxybutanoic acid , a valuable asymmetric linker [3].

Reaction Data & Yield Summary

The following table summarizes the quantitative data, expected yields, and downstream utility for the three primary ring-opening pathways.

Reaction Pathway	Reagents & Conditions	Primary Intermediate	Final Isolated Product	Expected Yield	Downstream Application
Acid Hydrolysis	0.1 M HCl, THF/H₂O (1:1), 40 °C	Oxocarbenium ion	6-Hydroxy-3-chloro-2-hexanone	85–90%	Bifunctional aliphatic building blocks; API linkers
Epoxidation / Cleavage	1. mCPBA, DCM, 0 °C 2. NaOMe, MeOH, RT	Fused oxirane-tetrahydropyran	2-Methoxy-2-methyltetrahydropyran-3-one	70–75%	Complex oxygenated heterocycles; macrolide cores
Oxidative Cleavage	O₃, DCM, -78 °C, then H₂O₂	Criegee ozonide / Acid chloride	4-Acetoxybutanoic acid	80–85%	Asymmetric linker synthesis; PROTAC development

Pathway Visualization

Divergent ring-opening pathways of 5-chloro-6-methyl-3,4-dihydro-2H-pyran.

Experimental Protocols

Note on Analytical Tracking: Because the C5=C6 double bond in CM-DHP is tetrasubstituted, there are no alkene protons visible via ¹H NMR. Reaction progress must be monitored via TLC (using KMnO₄ stain, which readily oxidizes the starting material double bond) or by tracking the disappearance of the characteristic enol ether ¹³C NMR signals (~140–150 ppm for C6 and ~100–110 ppm for C5).

Protocol A: Synthesis of 6-Hydroxy-3-chloro-2-hexanone via Acid Hydrolysis

Objective: Controlled hydrolytic ring-opening avoiding polymerization.

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add CM-DHP (1.32 g, 10.0 mmol).

• Solvent Addition: Dissolve the substrate in a 1:1 mixture of THF and deionized water (40 mL total volume).

• Acidification: Slowly add 0.1 M aqueous HCl (5.0 mL) dropwise at room temperature.

• Reaction: Attach a reflux condenser and warm the mixture to 40 °C. Stir vigorously for 3 hours.

  • Causality Check: Elevated temperatures (>60 °C) promote auto-catalytic aldol condensation of the ring-opened product [2]. Maintain strict temperature control.

• Validation: Monitor by TLC (Hexanes/EtOAc 7:3). The starting material (KMnO₄ active) should completely disappear, replaced by a more polar, KMnO₄-inactive spot.

• Workup: Cool to 0 °C and neutralize the reaction by adding saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with Ethyl Acetate (3 × 30 mL).

• Isolation: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude chloroketone. Purify via flash chromatography if necessary.

Protocol B: Synthesis of 2-Methoxy-2-methyltetrahydropyran-3-one

Objective: Epoxidation followed by nucleophilic cascade rearrangement.

• Epoxidation: Dissolve CM-DHP (1.32 g, 10.0 mmol) in anhydrous DCM (30 mL) and cool to 0 °C under an inert argon atmosphere.

• mCPBA Addition: Add mCPBA (77% purity, 2.68 g, 12.0 mmol) in small portions over 15 minutes to control the exothermic peroxy-transfer. Stir at 0 °C for 2 hours.

• Intermediate Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ (20 mL) to destroy unreacted peroxides (Critical Safety Step). Wash with saturated NaHCO₃ (2 × 20 mL) to remove m-chlorobenzoic acid. Dry the DCM layer over Na₂SO₄ and concentrate in vacuo to isolate the crude epoxide.

• Nucleophilic Ring Opening: Dissolve the crude epoxide immediately in anhydrous Methanol (25 mL) and cool to 0 °C.

• Methoxide Addition: Dropwise, add a 0.5 M solution of Sodium Methoxide in Methanol (30 mL, 15.0 mmol). Allow the reaction to slowly warm to room temperature and stir for 4 hours.

• Workup: Quench the basic solution with saturated aqueous NH₄Cl (20 mL). Evaporate the majority of the methanol under reduced pressure. Extract the aqueous residue with EtOAc (3 × 25 mL).

• Isolation: Dry the combined organics over Na₂SO₄, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc 8:2) to afford the target tetrahydropyran-3-one [1].

Protocol C: Synthesis of 4-Acetoxybutanoic acid via Ozonolysis

Objective: Complete oxidative cleavage of the enol ether to a differentiated bifunctional chain.

• Setup: Dissolve CM-DHP (1.32 g, 10.0 mmol) in anhydrous DCM (50 mL) in a 250 mL round-bottom flask. Cool the solution to -78 °C using a dry ice/acetone bath.

• Ozone Generation: Bubble a stream of O₃/O₂ through the solution until a faint blue color persists (indicating saturation of ozone and complete consumption of the alkene).

• Purging: Purge the solution with Argon or Nitrogen for 15 minutes to remove excess dissolved ozone (the blue color will dissipate).

• Oxidative Quench: To the cold solution, carefully add 30% aqueous H₂O₂ (5 mL) and Formic Acid (5 mL). Remove the cooling bath and allow the mixture to warm to room temperature, stirring overnight (12 hours).

  • Causality Check: The oxidative quench ensures that the highly reactive acid chloride intermediate (formed from the chlorinated alkene carbon) is fully hydrolyzed to the stable carboxylic acid.

• Workup: Dilute with water (30 mL) and extract with DCM (3 × 30 mL). Wash the combined organics with water (2 × 20 mL) and brine (20 mL).

• Isolation: Dry over MgSO₄, filter, and concentrate. The resulting crude 4-acetoxybutanoic acid is typically >90% pure by NMR and can be used directly in downstream coupling reactions.

References

• Preparation of 2-Methoxytetrahydropyran-3-one from Halogenated Dihydro- and Tetrahydropyran Precursors. Canadian Science Publishing. Available at:[Link]

• Autocatalytic Hydration of Dihydropyran to 1,5-Pentanediol Precursors via in situ Formation of Liquid- and Solid-Phase Acids. ACS Sustainable Chemistry & Engineering. Available at:[Link]

• Iron(III)-Catalyzed Prins-Type Cyclization Using Homopropargylic Alcohol: A Method for the Synthesis of 2-Alkyl-4-halo-5,6-dihydro-2H-pyrans. Organic Letters. Available at:[Link]

Technical Notes & Optimization

preventing side reactions during 5-chloro-6-methyl-3,4-dihydro-2H-pyran preparation

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to address the complex mechanistic challenges associated with the preparation of 5-chloro-6-methyl-3,4-dihydro-2H-pyran. Because this compound is an electron-rich cyclic enol ether, its synthesis via the chlorination of 6-methyl-3,4-dihydro-2H-pyran requires strict kinetic control to prevent catastrophic side reactions.

This guide bypasses generic advice, focusing instead on the chemical causality behind reaction failures and providing a self-validating experimental framework to ensure high-yield, reproducible scale-ups.

Mechanistic Overview & Side Reaction Pathways

Understanding the electrophilic nature of your intermediates is the first step in troubleshooting. The reaction proceeds via the low-temperature addition of Cl2​ to the enol ether, forming a highly reactive 5,6-dichloro-6-methyltetrahydro-2H-pyran intermediate. Subsequent dehydrohalogenation yields the target product. Deviations from strict environmental controls will divert the intermediate into one of three primary failure pathways.

Mechanistic pathway for 5-chloro-6-methyl-3,4-dihydro-2H-pyran synthesis and side reactions.

Troubleshooting Guide: Diagnostics & Causality

Q1: My reaction mixture turns into a dark, viscous tar shortly after introducing the chlorinating agent. What is causing this? Causality: You are observing acid-catalyzed polymerization. 6-Methyl-3,4-dihydro-2H-pyran is an electron-rich enol ether. During chlorination, trace moisture can react with Cl2​ or the intermediate α -chloro ether to generate HCl. Enol ethers are highly susceptible to cationic polymerization; even catalytic amounts of HCl will rapidly polymerize the starting material into a dark tar . Solution: Flame-dry all glassware and use strictly anhydrous solvents. Introduce a non-nucleophilic acid scavenger (such as oven-dried solid K2​CO3​ ) into the reaction mixture prior to Cl2​ addition to neutralize trace HCl immediately.

Q2: I am seeing significant amounts of acyclic, hydroxylated byproducts instead of the desired 5,6-dichloro intermediate. Why is the ring opening? Causality: This is hydrolytic ring-opening. The intermediate 5,6-dichloro-6-methyltetrahydro-2H-pyran contains an α -chloro ether moiety at the C6 position. This anomeric position is highly electrophilic. If water is present, it acts as a nucleophile, displacing the chloride to form a hemiacetal, which spontaneously ring-opens to an acyclic chlorohydrin or dicarbonyl compound . Solution: Maintain a strictly inert Argon atmosphere. If using Cl2​ gas, pass it through a concentrated H2​SO4​ drying trap before it enters the reaction flask.

Q3: GC-MS analysis shows species with three or four chlorine atoms. How do I suppress over-chlorination? Causality: Over-chlorination occurs when the reaction shifts from an ionic electrophilic addition pathway to a radical substitution pathway. This is triggered by ambient light (UV cleavage of Cl2​ into radicals) or elevated temperatures . The allylic protons and the methyl group at C6 are particularly vulnerable to radical hydrogen abstraction. Solution: Wrap the reaction flask in aluminum foil to exclude light. Maintain the reaction strictly between -70 °C and -50 °C during the Cl2​ addition to suppress radical formation and control the exothermic ionic pathway .

Self-Validating Experimental Protocol

To guarantee trustworthiness and reproducibility, the following protocol integrates mandatory In-Process Controls (IPCs). Do not proceed to the next step unless the IPC criteria are met.

Self-validating experimental workflow with critical in-process control (IPC) checkpoints.

Step 1: Preparation & Purging

• Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, an internal thermocouple, and an argon inlet.

• Add anhydrous DCM (10 volumes) and 6-methyl-3,4-dihydro-2H-pyran (1.0 eq). Add 0.1 eq of oven-dried K2​CO3​ .

• IPC Check 1: Perform Karl Fischer titration on the solvent mixture. Do not proceed if water content is > 50 ppm.

Step 2: Electrophilic Chlorination

• Cool the mixture to -70 °C using a dry ice/acetone bath. Ensure the flask is shielded from light.

• Introduce Cl2​ gas (1.05 eq) slowly, maintaining the internal temperature below -60 °C.

• IPC Check 2: Take a 0.1 mL aliquot, quench with dry triethylamine, and analyze via GC-MS. Proceed only if the starting material peak is < 1%.

Step 3: Dehydrohalogenation (Elimination)

• While maintaining the temperature at -70 °C, add anhydrous triethylamine (1.5 eq) dropwise.

• Slowly warm the reaction to 0 °C over 2 hours. Mechanistic Note: The base selectively abstracts the proton at C5, driving the elimination of the highly labile α -chloride at C6. This regioselectivity is guaranteed because C6 lacks a proton, and the resulting C5=C6 double bond is thermodynamically stabilized by conjugation with the oxygen lone pair.

• IPC Check 3: 1H NMR of an aliquot must show the disappearance of the C5 methine proton of the intermediate and the appearance of the vinylic signatures of the final product.

Step 4: Isolation

• Filter the precipitated triethylamine hydrochloride salt under an inert atmosphere.

• Concentrate the filtrate under reduced pressure (cold water bath) and purify via vacuum distillation over a pinch of K2​CO3​ to prevent auto-catalyzed degradation.

Parameter Optimization Data

The following table summarizes the quantitative impact of specific reaction parameters on the suppression of side reactions.

Parameter	Sub-optimal Condition	Optimized Condition	Primary Side Reaction Suppressed	Expected Yield
Temperature	0 °C to RT	-70 °C to -50 °C	Radical Over-chlorination	> 85%
Atmosphere	Ambient / Standard N2​	Argon (Schlenk line)	Hydrolytic Ring-Opening	N/A
Lighting	Fume hood lighting	Flask wrapped in foil	Radical Over-chlorination	> 85%
Acid Scavenger	None	Solid K2​CO3​ (0.1 eq)	Acid-Catalyzed Polymerization	> 85%
Solvent	Reagent Grade DCM	Anhydrous DCM (<50 ppm H2​O )	Hydrolytic Ring-Opening	> 85%

Scale-Up FAQs

FAQ 1: Can we substitute Cl2​ gas with a safer solid reagent for scale-up? Yes. N-Chlorosuccinimide (NCS) or sulfuryl chloride ( SO2​Cl2​ ) can be used as surrogates to avoid the hazards of toxic Cl2​ gas . However, SO2​Cl2​ generates SO2​ and HCl as byproducts, which drastically increases the risk of polymerization unless aggressively scavenged. NCS is milder but may require a Lewis acid catalyst or longer reaction times, which can negatively impact the kinetic control of the reaction .

FAQ 2: Why does the final product degrade upon storage? 5-Chloro-6-methyl-3,4-dihydro-2H-pyran is an electron-rich enol ether and remains highly sensitive to trace acids and atmospheric moisture. It should be stored over a basic stabilizer (such as a few pellets of NaOH or K2​CO3​ ), strictly under argon, at -20 °C.

References

• Title: Science of Synthesis: Chlorination of 3,4-Dihydro-2H-pyran Source: Thieme Connect URL: [Link]

• Title: 3,4-Dihydropyran - Chemical Properties and Reactions Source: Grokipedia URL: [Link]

• Title: Subsequent R + O2 Chemistry of Intermediates Formed in Low-Temperature Reactions Source: OSTI.gov URL: [Link]

• Title: The nonstereospecific addition of benzeneselenenyl chloride to 3,4-dihydro-2H-pyran Source: Canadian Science Publishing URL: [Link]

• Title: Iodine-Catalyzed Synthesis of Substituted Furans and Pyrans Source: ACS Publications URL: [Link]

Reference Data & Comparative Studies

comparative study of dihydropyran derivatives in cycloaddition reactions

An In-Depth Comparative Guide to the Utility of Dihydropyran Derivatives in Cycloaddition Reactions

Introduction: The Versatile Dihydropyran Scaffold

The dihydropyran ring system is a cornerstone in the architecture of numerous natural products, pharmaceuticals, and agrochemicals.[1][2] Its prevalence stems from the unique electronic properties of the endocyclic enol ether, which renders it a highly versatile and reactive building block in organic synthesis. This guide provides a comparative analysis of dihydropyran derivatives as participants in a range of cycloaddition reactions, a powerful class of transformations for the construction of cyclic and polycyclic systems. We will explore the nuances of their reactivity in [4+2], [3+2], and [2+2] cycloadditions, offering a framework for researchers to strategically employ these scaffolds in the synthesis of complex molecular targets. The discussion will be grounded in mechanistic principles and supported by experimental data to illuminate the factors governing reaction outcomes.

[4+2] Cycloaddition Reactions: The Hetero-Diels-Alder Approach

The Diels-Alder reaction is a fundamental tool for the stereocontrolled synthesis of six-membered rings.[3] While 3,4-dihydro-2H-pyran itself does not typically function as a diene, its electron-rich double bond makes it an exceptional dienophile, particularly in reactions with electron-deficient dienes. This mode of reactivity is prominently featured in the Inverse-Electron-Demand Hetero-Diels-Alder (IED-HDA) reaction.

Dihydropyran as the Dienophile in IED-HDA Reactions

In the IED-HDA reaction, the typical electronic roles of the diene and dienophile are reversed. An electron-rich dienophile, such as a dihydropyran derivative, reacts with an electron-poor diene.[4] This strategy is exceptionally effective for constructing fused and spirocyclic pyran-containing frameworks.[5] The high reactivity of the enol ether moiety often allows these reactions to proceed under mild conditions, with excellent control over regioselectivity and stereoselectivity.[5]

The causality behind this enhanced reactivity lies in the favorable frontier molecular orbital (FMO) interaction between the High Occupied Molecular Orbital (HOMO) of the dihydropyran and the Low Unoccupied Molecular Orbital (LUMO) of the electron-deficient diene. Lewis acid catalysis can further accelerate these reactions by binding to the diene, lowering its LUMO energy, and enhancing the orbital overlap.[3]

Comparative Performance in IED-HDA Reactions

The following table summarizes representative examples of IED-HDA reactions involving dihydropyran derivatives, showcasing the scope and efficiency of this methodology.

Diene Partner	Dienophile (Dihydropyran Derivative)	Catalyst/Conditions	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
Oridonin-derived exocyclic enone	Ethyl vinyl ether (for comparison)	Neat, 80 °C, 24h	95	>20:1	[5]
Oridonin-derived exocyclic enone	Phenyl vinyl sulfide	Neat, 80 °C, 24h	92	>20:1	[5]
α-Bromoacrolein	Styrene	EtAlCl₂ (2 mol%)	84	>20:1	[6]
α-Chloroacrolein	1-Hexene	EtAlCl₂ (2 mol%)	75	>20:1	[6]

Experimental Protocol: Synthesis of a Dihydropyran-Fused Diterpenoid via IED-HDA

This protocol is adapted from the work of Zhu et al. for the synthesis of dihydropyran-fused diterpenoids.[5]

• Reactant Preparation: A solution of the ent-kaurane-derived enone (1.0 equiv) in a minimal amount of a suitable solvent (e.g., toluene) is prepared in a sealed reaction vessel.

• Addition of Dienophile: The vinyl ether or vinyl sulfide (3.0-5.0 equiv) is added to the solution.

• Reaction Conditions: The reaction mixture is heated to 80 °C and stirred for 24-48 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure. The crude product is purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure dihydropyran-fused product.

• Characterization: The structure and stereochemistry of the product are confirmed by NMR spectroscopy (¹H, ¹³C), mass spectrometry, and, if possible, X-ray crystallography.

[3+2] Cycloaddition Reactions: Accessing Five-Membered Heterocycles

[3+2] Cycloadditions, also known as 1,3-dipolar cycloadditions, are powerful reactions for the synthesis of five-membered heterocyclic rings.[7] In this context, the electron-rich double bond of dihydropyran derivatives serves as an excellent dipolarophile, reacting with a variety of 1,3-dipoles such as nitrones, azides, and nitrile oxides.[8]

The reaction proceeds through a concerted mechanism where the HOMO of one component and the LUMO of the other interact to form two new sigma bonds simultaneously.[9] The regioselectivity and stereoselectivity are often high and can be predicted by FMO theory.

Comparative Performance in [3+2] Cycloadditions

The utility of dihydropyran in [3+2] cycloadditions is demonstrated in the synthesis of various fused heterocyclic systems.

1,3-Dipole Source	Dipolarophile (Dihydropyran)	Catalyst/Conditions	Product Type	Yield (%)	Reference
Dihydropyran-derived nitrone	Various alkenes	Thermal	Spiroisoxazolidines	N/A	[8]
Pentenediol derivatives	Propiolates	AuCl(IPr)/AgSbF₆	Dihydropyrans (formal)	High	[10]
2-Butene-1,4-diols	2-(1-Alkynyl)-2-alken-1-ones	Pd(MeCN)₂Cl₂/TfOH (formal [3+3])	Furo[3,4-c]pyran derivatives	50-81	[11]

Experimental Protocol: Three-Component 1,3-Dipolar Cycloaddition

This generalized protocol is based on methodologies for multicomponent cycloadditions.[8]

• Reactant Mixture: In a round-bottom flask, the aldehyde (1.0 equiv), N-substituted hydroxylamine (1.1 equiv), and 3,4-dihydro-2H-pyran (1.5 equiv) are dissolved in a suitable solvent (e.g., toluene or water, which can accelerate the reaction).

• Reaction Conditions: The mixture is stirred at room temperature or heated to reflux, depending on the reactivity of the substrates. The reaction is monitored by TLC or LC-MS.

• Work-up: After the reaction is complete, the solvent is evaporated. The residue is dissolved in an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography to yield the desired isoxazolidine-fused pyran.

• Characterization: The structure is confirmed by spectroscopic methods (NMR, IR, MS).

[2+2] Cycloaddition Reactions: Synthesis of Strained Bicyclic Systems

[2+2] Cycloadditions provide a direct route to four-membered rings.[12] The reaction between the enol ether of a dihydropyran and a ketene is a classic example, yielding a bicyclo[4.2.0]octan-7-one derivative.[13] These reactions are often thermally induced and proceed through a concerted, but often asynchronous, [π2s + π2a] transition state.

Lewis acids can be employed to catalyze [2+2] cycloadditions between dihydropyrans and α,β-unsaturated carbonyl compounds, although this can sometimes lead to competition with [4+2] pathways.[6] The choice of Lewis acid and reaction temperature is crucial in directing the selectivity towards the desired cyclobutane product.[6]

Comparative Kinetic Data for [2+2] Cycloaddition

Kinetic studies on the reaction of diphenylketene with dihydropyran provide insight into the reaction mechanism and solvent effects. The reaction follows second-order kinetics, being first order in each reactant.[13]

Solvent	Rate Constant (k₂ x 10⁵ l mol⁻¹ sec⁻¹) at 40°C	Activation Enthalpy (ΔH‡) (kcal/mol)	Reference
Tetrahydrofuran	2.35	9.1	[13]
Acetonitrile	33.7	-	[13]
Cyclohexane	1.34	-	[13]
Dimethylformamide	104.0	-	[13]

The data clearly indicates a significant acceleration in more polar solvents, suggesting a charge-separated character in the transition state.

Experimental Protocol: [2+2] Cycloaddition of Dihydropyran and Diphenylketene

This protocol is adapted from the kinetic study by Hasek and Martin.[13]

• Reagent Purity: Dihydropyran and the solvent (e.g., tetrahydrofuran) must be freshly distilled prior to use. Diphenylketene is prepared fresh or purified by distillation.

• Reaction Setup: A solution of diphenylketene (1.0 equiv) in the chosen solvent is prepared in a flask under an inert atmosphere (e.g., nitrogen).

• Initiation: Dihydropyran (1.0-1.2 equiv) is added to the solution. The reaction is maintained at a constant temperature (e.g., 40 °C).

• Monitoring: The rate of disappearance of the reactants can be monitored by techniques such as VPC or NMR spectroscopy.

• Isolation: Once the reaction reaches completion (typically >85% conversion), the solvent is removed in vacuo. The resulting adduct, 8,8-diphenyl-2-oxabicyclo[4.2.0]octan-7-one, often crystallizes upon concentration and can be purified by recrystallization.[13]

Alternative and Formal Cycloadditions

Beyond these classical cycloadditions, several other powerful transformations can be viewed as formal cycloadditions leading to dihydropyran structures.

• Prins Cyclization: This acid-catalyzed reaction of a homoallylic alcohol with an aldehyde is a highly effective method for constructing substituted dihydropyran and tetrahydropyran rings.[14][15] The reaction proceeds via an oxocarbenium ion, followed by an intramolecular cyclization. The stereochemical outcome is often highly controlled, favoring equatorial dispositions of substituents in a chair-like transition state.[15] Triflic acid (TfOH) has been shown to be a particularly effective catalyst for this transformation.[16]

• Palladium-Catalyzed Formal [3+3] Cycloaddition: This method allows for the highly regio- and diastereoselective synthesis of complex fused pyran systems, such as 6,7-dihydro-4H-furo[3,4-c]pyran derivatives, from readily available starting materials.[11] The key is the generation of a π-allyl palladium intermediate that undergoes a tandem heterocyclization/cross-coupling.[11]

Conclusion and Future Outlook

Dihydropyran derivatives demonstrate remarkable versatility as synthons in a wide array of cycloaddition reactions. Their electron-rich enol ether moiety allows them to participate as potent dienophiles in IED-HDA reactions, as effective dipolarophiles in [3+2] cycloadditions, and as reactive partners in [2+2] cycloadditions with ketenes. The choice of reaction type, catalyst, and conditions allows for the selective construction of diverse and complex heterocyclic scaffolds. Understanding the comparative reactivity and mechanistic underpinnings of these transformations is crucial for designing efficient and stereocontrolled synthetic routes. As the demand for novel, complex molecules in drug discovery and materials science continues to grow, the strategic application of dihydropyran cycloadditions will undoubtedly remain a vital tool for synthetic chemists.

References

• Reddy, L. R. (2021). Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years. Beilstein Journal of Organic Chemistry, 17, 1085–1141. [Link]

• Zheng, C., et al. (2018). Gold-catalyzed formal (3 + 2) and (4 + 2) cycloaddition reactions using propiolates: assembly of 2,3-dihydrofurans and 3,4-dihydropyrans via a multistep cascade process. Organic Chemistry Frontiers, 5(2), 200-204. [Link]

• Zhu, L., et al. (2014). ent-Kaurane-based regio- and stereoselective inverse electron demand hetero-Diels-Alder reactions: synthesis of dihydropyran-fused diterpenoids. Organic & Biomolecular Chemistry, 12(42), 8493-8500. [Link]

• Gomha, S. M., et al. (2020). Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents. Molecules, 25(1), 1-27. [Link]

• Ahmadi, S., & Mohammadi, A. (2024). Synthesis of Dihydropyran Derivatives Using ZrCl4@Arabic Gum Catalyst in Solvent-Free Conditions. Advanced Journal of Chemistry, Section A, 7(3), 204-212. [Link]

• Deshmukh, S., et al. (2026). Traditional synthetic approaches of dihydropyran compounds. ResearchGate. [Link]

• Hayati, P., et al. (2022). Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity. Scientific Reports, 12(1), 1-13. [Link]

• Martínez-Crespo, P. M., et al. (2023). Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. Molecules, 28(9), 3760. [Link]

• Wang, Y., et al. (2024). Highly Regio- and Diastereoselective Synthesis of 6,7-Dihydro-4H-furo[3,4-c]pyran Derivatives through Pd-Catalyzed Formal (3 + 3) Allylic Cycloaddition of 2-Butene-1,4-diols with 2-(1-Alkynyl)-2-alken-1-ones. Organic Letters, 26(10), 2209–2214. [Link]

• Organic Chemistry Portal. (n.d.). Diels-Alder Reaction. Organic Chemistry Portal. [Link]

• Fernández, D., et al. (2023). Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. Molecules, 28(7), 3121. [Link]

• Shi, Z., et al. (2022). Catalytic Diastereoselective Hetero-Diels–Alder Reaction of α-Haloacroleins with Alkenes: Construction of 3,4-Dihydropyran. Organic Letters, 24(11), 2125–2129. [Link]

• Wikipedia. (2024). Diels–Alder reaction. Wikipedia. [Link]

• Li, W., et al. (2023). The unique reactivity of 5,6-unsubstituted 1,4-dihydropyridine in the Huisgen 1,4-diploar cycloaddition and formal [2 + 2] cycloaddition. RSC Advances, 13(30), 20853-20861. [Link]

• Li, W., et al. (2023). The unique reactivity of 5,6-unsubstituted 1,4-dihydropyridine in the Huisgen 1,4-diploar cycloaddition and formal [2 + 2] cycloaddition. PMC. [Link]

• Ghosez, L., & Martin, J. C. (1968). Kinetics and mechanism of the cycloaddition of diphenylketene and dihydropyran. The Journal of Organic Chemistry, 33(4), 1622-1623. [Link]

• Padwa, A. (1997). Intramolecular 1,3-dipolar cycloaddition reactions in targeted syntheses. ResearchGate. [Link]

• Pérez-Gálan, P., et al. (2023). Unveiling the reactivity of 2H-(thio)pyran-2-(thi)ones in cycloaddition reactions with strained alkynes through density functional theory studies. Organic & Biomolecular Chemistry, 21(23), 4897-4905. [Link]

• de la Cruz, P., et al. (2001). Diels–Alder reaction of highly substituted 2H-pyran-2-ones with alkynes: reactivity and regioselectivity. New Journal of Chemistry, 25(6), 795-800. [Link]

• Paudel, Y. P., & Ham, J. (2018). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. Marine Drugs, 16(11), 438. [Link]

• Verstraelen, T., et al. (2021). Reaction profiles for quantum chemistry-computed [3 + 2] cycloaddition reactions. Scientific Data, 8(1), 1-10. [Link]

• Elkin, P. K., et al. (2021). Diels–Alder Reactions of 1-Alkoxy-1-amino-1,3-butadienes: Direct Synthesis of 6-Substituted and 6,6-Disubstituted 2-Cyclohexenones. Organic Letters, 23(13), 5288–5293. [Link]

• Vanderwal, C. (n.d.). The [3+2] Cycloaddition Reaction. Lecture Notes. [Link]

• Sainz, N., et al. (2011). Recent advances in [2+2+2] cycloaddition reactions. Chemical Society Reviews, 40(5), 2446-2458. [Link]

• LibreTexts Chemistry. (2023). 1.2: Cycloaddition Reactions. Chemistry LibreTexts. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ajchem-a.com [ajchem-a.com]
• 3. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. Diels-Alder Reaction [organic-chemistry.org]
• 5. ent-Kaurane-based regio- and stereoselective inverse electron demand hetero-Diels-Alder reactions: synthesis of dihydropyran-fused diterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 8. mdpi.com [mdpi.com]
• 9. Reaction profiles for quantum chemistry-computed [3 + 2] cycloaddition reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gold-catalyzed formal (3 + 2) and (4 + 2) cycloaddition reactions using propiolates: assembly of 2,3-dihydrofurans and 3,4-dihydropyrans via a multistep cascade process - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Chloro-6-methyl-3,4-dihydro-2H-pyran

This document provides a comprehensive, technically grounded protocol for the safe and compliant disposal of 5-Chloro-6-methyl-3,4-dihydro-2H-pyran. As drug development professionals, our responsibility extends beyond synthesis and discovery to include the entire lifecycle of a chemical, ensuring the safety of our personnel and the protection of our environment. This guide is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a self-validating system of laboratory safety.

Core Principles: Understanding the Hazard Profile

The primary hazards are rooted in two key features: the pyran ring, which is a flammable heterocyclic ether, and the carbon-chlorine bond, which classifies it as a halogenated organic compound.

Hazard Classification	Scientific Rationale & Associated Risks	Recommended Immediate Actions
Halogenated Organic Compound	The presence of a carbon-halogen bond means this compound requires specific disposal methods, typically high-temperature incineration, to prevent the formation of persistent organic pollutants.[3][4] It must not be mixed with non-halogenated organic waste.[5]	Segregate waste into a clearly labeled "Halogenated Organic Waste" container.
Combustible/Flammable Liquid	Pyran and its derivatives are ethers, which are typically flammable.[1][6] Vapors can form explosive mixtures with air and may travel to a source of ignition.	Handle and store away from heat, sparks, open flames, and other ignition sources.[1][6][7] Use in a well-ventilated area or chemical fume hood.
Skin & Eye Irritant	Similar pyran structures are known to cause skin and serious eye irritation.[1][2][7] Prolonged or repeated contact can lead to dermatitis.	Always wear appropriate Personal Protective Equipment (PPE), including nitrile gloves and chemical safety goggles.[8][9]
Environmental Hazard	Halogenated organic compounds can be harmful to aquatic life and may persist in the environment.[1] Therefore, disposal into drains or general refuse is strictly prohibited.[5][10]	Prevent the product from entering drains or waterways.[7] All waste must be collected for approved disposal.

Procedural Workflow: From Benchtop to Final Disposal

The following protocol outlines the necessary steps for handling and disposing of 5-Chloro-6-methyl-3,4-dihydro-2H-pyran waste. This workflow is designed to ensure safety and regulatory compliance at every stage.

Step 1: Immediate Personal Protection

Before handling the chemical or its waste, ensure you are wearing the correct PPE. This is non-negotiable.

• Eye Protection: Chemical safety goggles with side-shields are mandatory.[8]

• Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Inspect gloves for any signs of degradation or puncture before use.[9]

• Body Protection: A flame-resistant lab coat should be worn and fully fastened.[9]

• Ventilation: All handling of this compound, including transfer to a waste container, must be performed inside a certified chemical fume hood to minimize inhalation exposure.[9]

Step 2: Waste Segregation - A Critical Control Point

The single most important step in this process is correct waste segregation. The causality is simple: mixing halogenated and non-halogenated waste streams complicates and increases the cost of disposal and can lead to dangerous chemical reactions.[5]

• Designate a Waste Container: Procure a dedicated, chemically-resistant container (typically a high-density polyethylene or glass carboy) for "Halogenated Organic Waste."

• Proper Labeling: Immediately label the container with the words "HAZARDOUS WASTE - HALOGENATED ORGANICS ". The label must also include the full chemical name: "5-Chloro-6-methyl-3,4-dihydro-2H-pyran" and any other halogenated solvents or reagents it may be mixed with.[4][5]

• Transferring Waste: Carefully decant or pipette the waste chemical into the designated container inside a fume hood.

• Secure Closure: Keep the waste container securely closed at all times, except when adding waste.[5] This prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere.[1]

• Secondary Containment: Store the waste container in a secondary containment bin to mitigate risks from potential leaks or spills.[11]

Step 3: Managing Contaminated Materials

Any materials that come into direct contact with 5-Chloro-6-methyl-3,4-dihydro-2H-pyran are also considered hazardous waste.

• Consumables: Used pipettes, contaminated gloves, and absorbent pads used for cleaning minor spills should be collected in a separate, clearly labeled, sealed plastic bag or solid waste container designated for "Halogenated Solid Waste."

• Glassware: Glassware should be triple-rinsed with a suitable organic solvent (e.g., acetone). The first two rinsates must be collected and disposed of as halogenated liquid waste. The third rinse may also need to be collected depending on local regulations.

Disposal Decision and Final Pathway

The following diagram illustrates the decision-making process for ensuring the proper disposal route for waste streams containing 5-Chloro-6-methyl-3,4-dihydro-2H-pyran.

Caption: Disposal workflow for 5-Chloro-6-methyl-3,4-dihydro-2H-pyran.

Ultimately, the final disposal of 5-Chloro-6-methyl-3,4-dihydro-2H-pyran is not a task for laboratory personnel to perform directly. The collected and properly segregated waste must be turned over to your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7] The standard and required method for destroying halogenated organic compounds is high-temperature incineration in a facility permitted to handle such waste.

Under no circumstances should this chemical or its containers be disposed of in standard trash or poured down the drain. [5][8]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and further contamination.

• Evacuate and Alert: Alert all personnel in the immediate area and evacuate if the spill is large or ventilation is poor.

• Control Ignition Sources: Immediately extinguish any open flames and turn off spark-producing equipment.

• Contain the Spill: If safe to do so, contain the spill using a chemical spill kit with an absorbent material like vermiculite or sand. Do not use combustible materials like paper towels to absorb the bulk of a large spill.

• Collect Absorbent: Carefully scoop the contaminated absorbent material into a designated container for hazardous solid waste.[8]

• Decontaminate: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department, regardless of the spill's size.

By adhering to this comprehensive guide, researchers can ensure they are managing the risks associated with 5-Chloro-6-methyl-3,4-dihydro-2H-pyran responsibly, upholding the highest standards of scientific integrity and laboratory safety.

References

• Tokyo Chemical Industry. (2025). Safety Data Sheet: 3,4-Dihydro-2H-pyran-2-methanol.

• eCFR. (2000). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.

• Bucknell University. (2016). Hazardous Waste Segregation.

• Cornell University Environmental Health and Safety. 7.2 Organic Solvents.

• University of Wisconsin-Milwaukee. Halogenated Waste.

• University of Oslo. (2024). Chemical and Hazardous Waste Guide.

• Unknown. Rules for the Safe Handling of Chemicals in the Laboratory.

• Carl ROTH. (2024). Safety Data Sheet: Pyranine (C.I. 59040).

• Thermo Fisher Scientific. (2010). Safety Data Sheet: 3,4-Dihydro-2H-pyran.

• Fisher Scientific. (2010). Safety Data Sheet: 3,4-Dihydro-2H-pyran.

• Fisher Scientific. Safety Data Sheet: (3,4-Dihydro-2H-pyran-6-yl)dimethylsilanol.

• Chemos GmbH & Co.KG. Safety Data Sheet: 3,4-dihydro-2H-pyran.

• Echemi. 5,6-Dihydro-4-methoxy-6-methyl-2H-pyran-2-one Safety Data Sheets.

• Echemi. 3,4-DIHYDRO-6-METHYL-2H-PYRAN-2-ONE Safety Data Sheets.

• Benchchem. Proper Disposal of 6-Methoxydihydro-2h-pyran-3(4h)-one.

• Actylis Lab Solutions. Life-Changing Safety Tips for Handling Laboratory Chemicals.

Sources

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 4. bucknell.edu [bucknell.edu]
• 5. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 6. fishersci.com [fishersci.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 10. echemi.com [echemi.com]
• 11. mn.uio.no [mn.uio.no]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Chloro-6-methyl-3,4-dihydro-2H-pyran

As researchers and scientists at the forefront of drug development, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or specialized chemical intermediates, such as 5-Chloro-6-methyl-3,4-dihydro-2H-pyran, demands a rigorous and proactive approach to personal protection. This guide provides essential, in-depth guidance on the selection, use, and disposal of Personal Protective Equipment (PPE) for this compound.

Hazard Assessment: An Evidence-Based Approach

The primary hazards associated with compounds structurally similar to 5-Chloro-6-methyl-3,4-dihydro-2H-pyran are consistently identified as flammability, skin and eye irritation, and potential respiratory irritation.[1][2][3] The presence of a chlorine atom necessitates heightened caution, as chlorinated organic compounds can present additional toxicological and environmental considerations.

Our operational plan is therefore based on mitigating the following anticipated risks:

Hazard Category	GHS Classification (Based on Analogs)	Anticipated Risk for 5-Chloro-6-methyl-3,4-dihydro-2H-pyran	Source
Flammability	Flammable or Combustible Liquid (Category 2, 3, or 4)	Risk of ignition from sparks, open flames, or hot surfaces. Vapors may be heavier than air and travel to an ignition source.[2][4]	[1][2][3]
Skin Irritation	Category 2	Causes skin irritation upon direct contact. Prolonged exposure may lead to dermatitis.	[1][5][6]
Eye Irritation	Category 2/2A	Causes serious eye irritation, potentially leading to damage if not promptly addressed.	[1][5][6]
Respiratory Irritation	Category 3	Vapors or mists may cause irritation to the respiratory tract.[5][6]	[3][5][6]
Acute Toxicity	Category 4 (Inhalation, Oral - for some analogs)	Potential for harm if inhaled or swallowed.[5][7]	[5][7]

Core Protective Equipment: Your First Line of Defense

Based on the hazard assessment, a multi-layered PPE strategy is mandatory. The selection of specific materials is critical, as no single material protects against all chemical threats.[8]

Eye and Face Protection

Direct contact with the eyes can cause severe irritation.[1][2] Therefore, robust eye protection is non-negotiable.

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields for handling small quantities in a well-ventilated area.[9]

• Recommended for Splash Hazard: Chemical splash goggles that form a seal around the eyes are required when transferring liquids or running reactions.[8]

• Maximum Protection: A full-face shield worn over chemical splash goggles is required when there is a significant risk of splashing (e.g., large-volume transfers, pressurized systems).[10]

Hand Protection

The compound is expected to be a skin irritant.[1] Proper glove selection is crucial to prevent dermal exposure.

• General Use/Splash Protection: Nitrile gloves are a suitable choice for incidental contact. Always double-glove to provide an extra layer of protection and to simplify the de-gloving process in case of contamination.

• Extended Contact/Immersion: For tasks involving potential prolonged contact or immersion, such as during a spill cleanup, more resistant materials are necessary. Butyl or Viton gloves offer superior protection against chlorinated and organic solvents.[8]

• Causality: The choice of glove material is dictated by breakthrough time—the time it takes for a chemical to permeate the glove. Always check the manufacturer's compatibility chart for your specific gloves against chlorinated solvents. Never reuse disposable gloves.

Body Protection

To protect against incidental contact and splashes:

• A flame-resistant lab coat is mandatory.

• For larger-scale operations (>1L) or procedures with a high splash potential, a chemical-resistant apron made of neoprene or similar material should be worn over the lab coat.[11]

• Full-length pants and closed-toe shoes are required at all times in the laboratory.[10]

Respiratory Protection

Work should always be conducted in a certified chemical fume hood to minimize inhalation exposure.[12]

• Standard Operations: No respiratory protection is typically needed when handling the material in a properly functioning fume hood.

• Emergency Situations: In the event of a large spill or ventilation failure, a full-face respirator with organic vapor cartridges or a self-contained breathing apparatus (SCBA) is required.[10][11] All personnel who may need to use a respirator must be properly fit-tested and trained as per OSHA regulations.[9]

Operational Plans: Step-by-Step Protocols

Proper procedure is as critical as the equipment itself. Cross-contamination during the removal of PPE is a common and avoidable error.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the experimental task.

Caption: PPE selection workflow for handling the target compound.

Protocol for Donning (Putting On) PPE

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Body Protection: Don the lab coat and chemical-resistant apron if required. Ensure it is fully buttoned.

• Gloves (First Pair): Don the first pair of nitrile gloves, ensuring they are pulled over the cuffs of the lab coat.

• Gloves (Second Pair): Don the second pair of nitrile or specialized (butyl) gloves over the first.

• Eye/Face Protection: Don chemical splash goggles and/or a face shield. Adjust for a secure and comfortable fit.

Protocol for Doffing (Taking Off) PPE

This sequence is designed to prevent contact with contaminated surfaces.

• Outer Gloves: Remove the outer, most contaminated pair of gloves. Peel one glove off by grasping the cuff and turning it inside out. Use the clean, ungloved hand (now covered by the inner glove) to slide under the cuff of the remaining outer glove and peel it off.

• Body Protection: Unbutton the lab coat or apron, touching only the inside surfaces. Roll it outwards and downwards, containing the contaminated surface within the roll.

• Hand Hygiene: Pause and wash hands or use hand sanitizer before proceeding.

• Eye/Face Protection: Remove the face shield and/or goggles by handling the strap. Avoid touching the front surface.

• Inner Gloves: Remove the final pair of gloves using the same inside-out technique as in step 1.

• Final Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan: Managing Contaminated Materials

Proper disposal is a critical final step in the safe handling workflow.

• Contaminated PPE: All disposable PPE, including gloves, bench paper, and wipes, must be considered hazardous waste. Collect these items in a designated, sealed hazardous waste container.[1]

• Chemical Waste: Unused chemical and reaction residues must be disposed of as chlorinated hazardous waste.[13] Do not pour this chemical down the drain.[5] Entrust disposal to a licensed waste disposal company and follow all local and national regulations.[1]

• Empty Containers: "Empty" containers may still contain hazardous residue. They should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). This rinsate must be collected and disposed of as hazardous waste.[13]

By adhering to these rigorous, evidence-based protocols, you build a culture of safety that protects not only yourself and your colleagues but also the integrity of your research.

References

• Tokyo Chemical Industry. (2025, November 7). Safety Data Sheet: 3,4-Dihydro-2H-pyran-2-methanol.
• Tokyo Chemical Industry. (2025, November 6). Safety Data Sheet: 3,4-Dihydro-2-methoxy-4-methyl-2H-pyran (cis- and trans- mixture).

• Cheméo. (n.d.). 5-Chloro-3,4-dihydro-2H-pyran - Chemical & Physical Properties. Retrieved from [Link]

• ChemScene. (2026, January 5). Safety Data Sheet: 3,4-Dihydro-2H-pyrano[2,3-c]pyridine-6-carbaldehyde.
• Fisher Scientific. (2025, December 21).
• Thermo Fisher Scientific. (n.d.).
• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work.
• Washington University in St. Louis. (n.d.). Chemical Waste Disposal Guidelines.
• Fisher Scientific. (2025, December 22). Safety Data Sheet: 3,4-Dihydro-2-methoxy-2H-pyran.
• Fisher Scientific. (2025, December 25). Safety Data Sheet: (3,4-Dihydro-2H-pyran-6-yl)dimethylsilanol.

• PubChem. (n.d.). 5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one. Retrieved from [Link]

• Texas Department of Insurance. (2021, December). Chlorine Safety.

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment. Retrieved from [Link]

• The Chlorine Institute. (2001, November). Personal Protective Equipment for Chlor-Alkali Chemicals.
• Chemos GmbH & Co. KG. (2022, October 12).
• Echemi. (n.d.).
• Pipe Testing Services. (n.d.).
• Guidechem. (n.d.). 5-methyl-3,4-dihydro-2H-pyran 15990-73-5 wiki.

• Cheméo. (n.d.). Chemical Properties of 2H-Pyran, 3,4-dihydro- (CAS 110-87-2). Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Dihydropyran (3,4-Dihydro-2-H-pyran).

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. DIHYDRO-2H-PYRAN | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. chemscene.com [chemscene.com]
• 6. 5-hydroxy-6-methyl-3,4-dihydro-2H-pyran-4-one | C6H8O3 | CID 6429306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemos.de [chemos.de]
• 8. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 9. osha.gov [osha.gov]
• 10. tdi.texas.gov [tdi.texas.gov]
• 11. Chlorination Safety Protocols & PPE for Water Disinfection | PTS [pipetestingservices.co.uk]
• 12. fishersci.com [fishersci.com]
• 13. rtong.people.ust.hk [rtong.people.ust.hk]